Cas no 2228632-63-9 (4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 2228632-63-9
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 6452839
• PubChem ID: 165853758
• Update Time: 2025-06-08

4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• EN300-1880286
• 2228632-63-9

• Inchi： 1S/C13H12N4S/c14-13-16-12(9-18-13)11-6-15-17(8-11)7-10-4-2-1-3-5-10/h1-6,8-9H,7H2,(H2,14,16)
• InChI Key： BTQVMNSIJJKIPP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Additional information on 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS No. 2228632-63-9)

The compound 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS No. 2228632-63-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into its chemical properties, synthesis pathways, applications, and relevance in contemporary scientific discussions, aligning with trending topics such as drug discovery, kinase inhibitors, and small molecule therapeutics.

Chemically, 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine combines a benzyl-substituted pyrazole moiety with a 2-aminothiazole scaffold, a combination frequently explored in medicinal chemistry. The presence of the thiazole ring is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs targeting inflammation, cancer, and infectious diseases. Researchers often search for "thiazole derivatives in drug design" or "pyrazole-thiazole hybrids," reflecting the growing interest in such hybrid structures.

The synthesis of this compound typically involves multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. Recent publications highlight its potential as a precursor for kinase inhibitors, a hot topic in oncology research. Questions like "how to synthesize 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine" or "applications of thiazole-amine derivatives" are frequently encountered in academic and industrial forums, underscoring its practical relevance.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is of particular interest. Its benzyl group may enhance lipophilicity, potentially improving membrane permeability—a critical factor in central nervous system (CNS) drug development. Searches related to "CNS-penetrant small molecules" or "optimizing thiazole pharmacokinetics" align well with these attributes.

Beyond pharmaceuticals, 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has been investigated in agrochemical applications, particularly as a scaffold for pesticide development. The pyrazole-thiazole core exhibits herbicidal and fungicidal properties, resonating with queries like "heterocycles in crop protection." This dual applicability in human health and agriculture makes it a versatile candidate for further study.

From an analytical perspective, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize this compound. Researchers often seek "analytical methods for thiazole derivatives" or "CAS 2228632-63-9 purity standards," emphasizing the need for rigorous quality control in its production.

In summary, 4-(1-benzyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine represents a compelling case study in modern heterocyclic chemistry. Its intersection with high-demand research areas—targeted therapy, sustainable agriculture, and molecular design—ensures its continued prominence in scientific literature and industrial pipelines. Future studies may explore its structure optimization or mechanistic pathways, addressing unresolved questions in the field.